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Compound of Interest

Compound Name: 4-Azido-1-chloro-2-fluorobenzene

CAS No.: 1251142-19-4

Cat. No.: B1524818

Get Quote

The risk profile of 4-Azido-1-chloro-2-fluorobenzene is a composite of two key structural

features: the highly energetic azide moiety and the halogenated aromatic core. The azide

group dictates the primary, most severe hazards.

The Primary Hazard: The Energetic Azido Moiety
Organic azides are energy-rich molecules that can decompose explosively with little to no

external energy input.[2] This inherent instability is the single most critical safety consideration.

The primary hazards associated with the azide group include:

Thermal Sensitivity: Aromatic azides can decompose exothermically and violently when

heated, leading to a rapid release of nitrogen (N₂) gas and a potential detonation.[3]

Shock and Friction Sensitivity: Many organic azides are highly sensitive to mechanical

shock, friction, and pressure.[2][3] Simple laboratory actions such as grinding, scraping with

a metal spatula, or using ground glass joints can initiate explosive decomposition.[3][4][5]

Light Sensitivity: Some azides are sensitive to ultraviolet (UV) light and can decompose upon

exposure.[3]
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Toxicity: Azide compounds are toxic and can be absorbed through the skin, inhaled, or

ingested.[3] Acute exposure can lead to symptoms such as dizziness, weakness, headache,

and irritation.[2][3]

The Halogenated Aromatic Core
The 1-chloro-2-fluorobenzene scaffold contributes additional, more conventional chemical

hazards. Based on data from structurally similar compounds, this portion of the molecule is

associated with:

Skin and Eye Irritation: Halogenated benzenes are often irritants, causing significant irritation

upon contact with skin and eyes.[6][7][8]

Flammability: The benzene core makes the compound a flammable liquid with a relatively

low flash point.[6][7] Vapors can form explosive mixtures with air and may travel to an ignition

source.[8]

Inhalation Toxicity: Inhalation of vapors may cause respiratory tract irritation.[6][8]

Synthesized Hazard Profile and GHS Classification
A specific, official GHS classification for 4-Azido-1-chloro-2-fluorobenzene is not readily

available. However, by combining the known hazards of aryl azides and chlorofluorobenzenes,

a presumptive classification can be established to guide safe handling.
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Hazard Class GHS Category
Rationale and Key

Considerations

Explosives or Self-Reactive

Substances
Category 1 or Type A/B

Primary Hazard. The azide

group confers significant

explosive potential. Treat as

shock, friction, and heat

sensitive.[2][3]

Acute Toxicity (Oral, Dermal,

Inhalation)
Category 2 or 3

Azides are highly toxic.

Hydrazoic acid, formed on

contact with acid, is a severe

inhalation hazard.[9]

Skin Corrosion/Irritation Category 2
The halogenated aromatic ring

is a known skin irritant.[7][8]

Serious Eye Damage/Irritation Category 2A
Causes serious eye irritation.

[7][8]

Flammable Liquids Category 3
The benzene core is

flammable.[6][7]

Specific Target Organ Toxicity

(Single Exposure)
Category 3 (Respiratory)

Vapors may cause respiratory

irritation.[8][10]

Section 2: Understanding Stability and Reactivity
A deep understanding of the compound's stability limitations is crucial for safe experimental

design.

Thermal and Mechanical Instability
The stability of organic azides is often estimated by the ratio of carbon atoms to nitrogen atoms

(C/N). For 4-Azido-1-chloro-2-fluorobenzene (C₆H₃ClFN₃), the C/N ratio is 6/3, or 2.

Guideline: Organic azides with a C/N ratio of less than 3 should be handled with extreme

caution as they are more likely to be unstable.[5][11] With a C/N ratio of 2, this compound

falls squarely into the high-hazard category and should never be heated directly or in large

quantities.
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Prohibited Actions:

Heating: Avoid all non-essential heating. If a reaction requires heat, it must be conducted

on a small scale behind a blast shield with rigorous temperature control.

Concentration: Never concentrate solutions of this azide using a rotary evaporator, as this

combines heating with friction.[2]

Friction: Do not use ground glass joints, which can create friction and initiate detonation.[2]

[5] Avoid scratching or agitating the solid material.

Critical Chemical Incompatibilities
This compound can react violently or form highly sensitive products with several common

laboratory reagents.

Acids: Reacts with acids to form hydrazoic acid (HN₃), a highly toxic, volatile, and explosive

liquid.[2]

Heavy Metals: Forms highly shock-sensitive and explosive heavy metal azides (e.g., with

lead, copper, mercury, silver, gold). This is why contact with metal spatulas and storage of

azide waste in metal containers is strictly forbidden.[9][11]

Halogenated Solvents: Avoid contact with solvents like dichloromethane or chloroform, which

can form extremely explosive poly-azidomethane compounds.[2][11]

Strong Oxidizing Agents: Can react violently with strong oxidizers.[12]

Hazardous Decomposition Products
Upon decomposition or combustion, 4-Azido-1-chloro-2-fluorobenzene will produce highly

toxic and hazardous products, including:

Nitrogen gas (N₂)

Carbon monoxide (CO) and Carbon dioxide (CO₂)

Hydrogen chloride (HCl) gas
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Hydrogen fluoride (HF) gas[7][12]

Section 3: Risk Mitigation and Safe Handling
Protocols
A multi-layered approach to safety, combining engineering controls, personal protective

equipment, and strict work practices, is mandatory.

Engineering Controls: The First Line of Defense
The physical setup of the workspace is the most critical factor in mitigating the risks of an

explosive event.

Chemical Fume Hood: All manipulations must be performed in a certified chemical fume

hood to contain toxic vapors and provide some level of protection from splashes.[2][11]

Blast Shield: A sturdy, portable blast shield must be positioned between the experiment and

the researcher at all times. This is non-negotiable, especially when working on scales greater

than a few milligrams or when a reaction is in progress.[2][11]

Chemical Fume Hood

Blast Shield Azide Reaction
(Small Scale)

 Protects fromResearcher
(Full PPE)

 Operates Behind

Emergency Shower
& Eyewash

Click to download full resolution via product page

Caption: Layered engineering controls for handling energetic azides.
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Personal Protective Equipment (PPE)
Appropriate PPE is required for all stages of work, from preparation to cleanup.

Protection Type Specification Justification

Eye Protection
Chemical safety goggles and a

full-face shield.

Protects against splashes and

provides an additional barrier

in case of rapid decomposition.

[2][13]

Hand Protection
Chemical-resistant nitrile

gloves.

Provides protection against

skin contact and absorption.[4]

Body Protection
Flame-resistant laboratory

coat.

Protects skin and clothing from

splashes and offers a degree

of fire protection.[2]

Footwear
Closed-toe, non-absorbent

shoes.
Protects feet from spills.[3]

Administrative Controls and Safe Work Practices
Scale: Always begin work on the smallest practical scale (milligram quantities) to assess

stability before considering any scale-up.[5]

Supervision: Never work alone. Ensure a colleague is aware of the work being performed.

Handling Solids: Use only plastic or ceramic spatulas for transferring solid azide. Never use

metal spatulas.[5][9]

Storage: Store the compound in a cool, dark, and well-ventilated area away from the

incompatible materials listed in Section 2.2.[3][4] Ensure containers are clearly labeled with

the chemical name and all relevant hazard warnings.

Housekeeping: Maintain a clean and uncluttered workspace. Line the work surface with

disposable absorbent paper.[5]

Section 4: Step-by-Step Safe Experimental Workflow
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This protocol outlines a generic workflow for using 4-Azido-1-chloro-2-fluorobenzene in a

click chemistry reaction, integrating safety checkpoints at each stage.

Start

1. Conduct Risk Assessment
(Review SOP, SDS)

End

2. Prepare Reagents
(Smallest Scale Possible)

Verify No Metal Spatulas

3. Set Up in Fume Hood
(Place Blast Shield)

4. Run Reaction
(Constant Monitoring)

5. Reaction Work-up

No Heating / No Rotovap

6. Decontaminate Glassware

7. Segregate & Store Waste

Use Dedicated Azide Waste Container
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Caption: Safe workflow integrating critical safety checkpoints.

Risk Assessment: Before beginning, review this guide, any available SDS for similar

compounds, and your institution's specific Standard Operating Procedure (SOP) for

energetic materials.[2]

Reagent Preparation: On the smallest possible scale, weigh the azide using a plastic or

ceramic spatula onto weighing paper. Dissolve in an appropriate non-halogenated solvent.

Apparatus Setup: Assemble the reaction glassware (avoiding ground glass joints if possible)

inside a chemical fume hood. Place the blast shield in front of the apparatus.

Reaction Execution: Add reagents slowly and monitor the reaction closely for any signs of

decomposition, such as unexpected gas evolution or a rapid temperature increase.[3] Do not

leave the reaction unattended.

Work-up: Quench the reaction carefully. Extract the product using appropriate solvents. Do

not use a rotary evaporator to concentrate the product solution.[2]

Decontamination: Immediately decontaminate all glassware that came into contact with the

azide.[3]

Waste Disposal: Collect all azide-containing liquid waste and contaminated solid materials

(gloves, paper towels) into a clearly labeled, dedicated "Azide-Containing Hazardous Waste"

container.[5]

Section 5: Emergency Procedures
Rapid and correct response to an emergency can significantly mitigate harm.

Spill Response
Small Spill (in fume hood):

Notify others in the lab and restrict access to the area.
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If the spill is solid, gently cover it with paper towels and wet them with a basic solution

(e.g., pH > 9 water) to prevent dust and the formation of hydrazoic acid.[4][5]

Using plastic or ceramic tools, gently scoop the absorbed material into the dedicated azide

waste container.[5]

Wipe the area multiple times with a basic solution, followed by soap and water.

Large Spill or Any Spill Outside a Fume Hood:

Evacuate the laboratory immediately.[4][11]

Alert your institution's emergency response team or call 911.[11]

Post a warning sign on the lab door.

Accidental Exposure and First Aid
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.[12][14]

Eye Contact: Immediately flush eyes with an emergency eyewash station for at least 15-20

minutes, holding the eyelids open. Seek immediate medical attention.[4][8]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.[8][12]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[8]

Fire Response
In case of a fire, use a carbon dioxide, dry chemical, or alcohol-resistant foam extinguisher.

[7][8]

Be aware that containers may explode when heated.[8] If safe to do so, use a water spray to

cool fire-exposed containers.
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Section 6: Waste Management and Decontamination
Improper disposal of azide waste can lead to violent explosions in waste streams or plumbing.

Waste Segregation and Disposal
Dedicated Waste Stream: All waste containing 4-Azido-1-chloro-2-fluorobenzene,

including dilute solutions and contaminated materials, must be collected in a dedicated,

clearly labeled hazardous waste container.[5]

Prohibited Mixing: Never mix azide waste with other waste streams, especially acidic waste

or waste containing heavy metals.[11]

Container Material: Use only glass or plastic waste containers. Never use a container with a

metal lid or other metal components.[11]

Disposal: Arrange for waste pickup through your institution's Environmental Health and

Safety (EHS) department. Do not pour any azide-containing solution down the drain.[4][9]

Decontamination of Equipment
Glassware and equipment that have been in contact with azides must be decontaminated

before being returned to general use. A common method is to rinse the equipment in the fume

hood with a dilute solution of ceric ammonium nitrate or freshly prepared nitrous acid, which

destroys the azide. This should be followed by a thorough cleaning with soap and water.[3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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